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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine
CAS No.: 144693-57-2
Cat. No.: B121837
Get Quote
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Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2), also referred to as 3,5-
bis(aminomethyl)pyrazole, represents a high-value ligand scaffold for transition metal catalysis.
Unlike simple pyrazoles, this compound features two pendant primary amine arms,
transforming it into a versatile pincer-like or bridging ligand.

Key Technical Advantages:

» Hemilability: The pendant amine groups can reversibly dissociate, creating open coordination
sites for substrate binding without decomposing the catalyst.

» Proton Relay Capability: The primary amines and the pyrazole NH group can act as local
proton shuttles, lowering activation energy barriers in hydrogenation and oxidation reactions.

o Supramolecular Networking: In Metal-Organic Frameworks (MOFs), the amine tails serve as
hydrogen-bond donors/acceptors, stabilizing guest molecules (e.g., COz) for enhanced
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catalytic conversion.

Ligand Profile & Synthesis[1][2][3][4][5]
Chemical Structure & Properties[1][3][4]1[6]1[7]1[8][9][10]

e Formula: CsHioNa
e MW: 126.16 g/mol [1]
e Coordination Modes:

o K3-N,N',N" (Tridentate): Binds one metal center using one pyrazole nitrogen and both

amine nitrogens.

o M-pyrazolato (Bridging): Deprotonation of the pyrazole NH allows bridging two metal
centers, with amine arms providing additional stability.

Protocol 1: Synthesis of 1H-Pyrazole-3,5-dimethanamine

Note: This protocol is adapted from standard reductions of pyrazole-dicarbonitriles.

Reagents:

3,5-Dicyano-1H-pyrazole (Starting material)

LiAlH4 (Lithium Aluminum Hydride)

Dry THF (Tetrahydrofuran)

Methanol (Quenching)
Step-by-Step Methodology:

e Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser

and N2z inlet.

e Solubilization: Dissolve 3,5-dicyano-1H-pyrazole (10 mmol) in 50 mL dry THF. Cool to 0°C in
an ice bath.
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e Reduction: Slowly add LiAlH4 (2.5 equiv, 25 mmol) as a 1M solution in THF via syringe over
20 minutes. Caution: Exothermic gas evolution.

o Reflux: Remove ice bath and heat to reflux (66°C) for 12 hours. The solution should turn
from clear to slightly opaque grey.

e Quenching: Cool to 0°C. Carefully add wet THF, followed by dropwise addition of 15% NaOH
solution to precipitate aluminum salts.

 Purification: Filter the white precipitate through a Celite pad. Wash the pad with warm
methanol.

« Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the crude oil from
Ethanol/Ether to yield hygroscopic white crystals.

Application A: Bio-Inspired Oxidation Catalysis
(Catecholase Activity)

Context: Copper(ll) complexes of pyrazole-amine ligands are potent mimics of the enzyme
catechol oxidase, which oxidizes catechols to o-quinones. This reaction is a model for oxidative
coupling and aerobic oxidation protocols in organic synthesis.

Mechanism: The Dinuclear Redox Cycle

The ligand facilitates the formation of a dinuclear Cu(ll) core. The pendant amines stabilize the
metal centers while the pyrazole bridges them, allowing electronic communication.
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Fig 1. Catalytic cycle for catechol oxidation using dinuclear Cu-Pyrazole complexes.
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Protocol 2: Catalytic Oxidation of 3,5-Di-tert-
butylcatechol (DTBC)

Reagents:
¢ Ligand: 1H-Pyrazole-3,5-dimethanamine (0.1 mmol)
¢ Metal Source: Cu(ClOa4)2:6H20 (0.2 mmol)

e Substrate: 3,5-Di-tert-butylcatechol (DTBC) (10 mmol)
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» Solvent: Methanol (MeOH)
Procedure:

o Complex Formation (In-Situ): In a 25 mL flask, dissolve the ligand (12.6 mg, 0.1 mmol) in 5
mL MeOH. Add Cu(ClOa4)2:6H20 (74 mg, 0.2 mmol) and stir for 30 minutes at RT. The
solution will turn deep blue or green, indicating complex formation.

e Substrate Addition: Add DTBC (2.22 g, 10 mmol) to the reaction mixture.

e Monitoring: Monitor the formation of 3,5-di-tert-butyl-o-benzoquinone (DTBQ) by UV-Vis
spectroscopy at 400 nm (characteristic absorption band).

o Workup: After 2 hours, quench the reaction with saturated NH4Cl solution. Extract with
CH2Cl2 (3 x 10 mL).

e Analysis: Analyze the organic layer by GC-MS or HPLC. Calculate conversion and selectivity.

Application B: Heterogeneous Catalysis in MOFs
(COz2 Fixation)

Context: The amine groups in 1H-Pyrazole-3,5-dimethanamine are excellent nucleophiles for
activating COz2. When incorporated into Metal-Organic Frameworks (MOFs), they act as Lewis
base sites, catalyzing the cycloaddition of CO:z to epoxides to form cyclic carbonates (valuable
industrial solvents).

Mechanism: Dual Activation

The metal nodes (Zn/Co) act as Lewis acids activating the epoxide ring, while the ligand's
amine groups activate CO..
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Protocol 3: Synthesis of Zn-MOF & Catalytic CO:
Fixation[3]

Reagents:

e Ligand: 1H-Pyrazole-3,5-dimethanamine (0.5 mmol)

e Metal Source: Zn(NOs3)2:6H20 (0.5 mmol)

e Co-Ligand (Optional): Terephthalic acid (0.5 mmol) for pillaring
e Solvent: DMF/Ethanol (1:1 v/v)

e Substrate: Epichlorohydrin (10 mmol)

e CO2z Cylinder (1 atm)

Procedure:

o Solvothermal Synthesis: Dissolve the ligand (63 mg, 0.5 mmol), Zn(NOs3)2:6H20 (148 mg, 0.5
mmol), and terephthalic acid (83 mg, 0.5 mmol) in 10 mL DMF/Ethanol mixture.

o Autoclave: Seal the mixture in a Teflon-lined autoclave and heat at 100°C for 48 hours.

« Isolation: Cool to RT. Filter the crystalline product (MOF) and wash with fresh ethanol (3 x 10
mL). Dry under vacuum at 80°C for 12 hours.
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» Catalytic Run: Place the activated MOF (50 mg, ~5 mol% Zn) in a high-pressure reactor. Add
epichlorohydrin (0.92 g, 10 mmol) and tetrabutylammonium bromide (TBAB, 0.16 g, 0.5
mmol) as a co-catalyst.

o Pressurization: Pressurize with CO2 to 10 bar (or use a balloon for ambient pressure
reactions, requiring longer times). Heat to 80°C with stirring.

o Workup: After 6 hours, vent the reactor. Filter off the solid catalyst (reusable). Analyze the
filtrate by *H NMR (CDCIs) to determine yield of chloromethyl ethylene carbonate.

Troubleshooting & Optimization

Issue Potential Cause Solution

Increase LiAlH4 equivalents
) ) Incomplete reduction of nitrile (up to 4.0) and reflux time
Low Yield (Synthesis) )
groups. (24h). Ensure strictly

anhydrous conditions.

Add a coordinating solvent like

Precipitate Formation Ligand dissociation or
_ . MeCN or DMF (10% v/v) to
(Catalysis A) insoluble complex. N
stabilize the complex.
Activate the MOF at higher
Slow Reaction Rate (Catalysis Pore blockage or insufficient temperature (120°C) under
B) activation. vacuum for 24h to remove

solvent molecules from pores.

_ _ Lower reaction temperature or
] Side reactions (e.g., )
Product Impurity o reduce catalyst loading. Check
polymerization). ) ] ;
purity of starting epoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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